Cas no 1202882-89-0 (rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol)

• Product Name: rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol
• CAS No: 1202882-89-0
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD33031993
• CID: 5655162
• PubChem ID: 90410137
• Update Time: 2025-11-05

rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-27721685
• rac-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]methanol
• SCHEMBL16037488
• 1202882-89-0
• rel-(2R,5S)-5-Methyl-1,4-dioxane-2-methanol
• rel-((2R,5S)-5-Methyl-1,4-dioxan-2-yl)methanol
• rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol

• MDL： MFCD33031993
• Inchi： 1S/C6H12O3/c1-5-3-9-6(2-7)4-8-5/h5-7H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： PWEKJQSIAQORIF-RITPCOANSA-N
• SMILES： O1C[C@@H](C)OC[C@@H]1CO

Computed Properties

• Exact Mass: 132.078644241g/mol
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 212.9±15.0 °C(Predicted)
• pka: 14.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol

Comprehensive Analysis of rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol (CAS No. 1202882-89-0)

The compound rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol (CAS No. 1202882-89-0) is a chiral derivative of 1,4-dioxane, featuring a methyl group at the 5-position and a hydroxymethyl substituent at the 2-position. This structural configuration endows it with unique physicochemical properties, making it a valuable intermediate in pharmaceutical synthesis, flavor and fragrance applications, and material science. Its stereochemistry, particularly the rac-(2R,5S) configuration, is critical for its reactivity and interaction with biological systems, a topic of growing interest in asymmetric catalysis and drug development.

Recent advancements in green chemistry have spotlighted compounds like rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol due to their potential as sustainable alternatives in industrial processes. Researchers are exploring its role in biodegradable polymers and eco-friendly solvents, aligning with global trends toward reducing environmental impact. The compound’s stability in aqueous solutions and compatibility with enzymatic reactions further enhance its appeal for biocatalysis applications, a field gaining traction in biotechnology forums and academic searches.

From a synthetic perspective, the preparation of rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol often involves stereoselective oxidation or reduction protocols. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are employed to verify its enantiomeric purity, a key parameter for industries requiring high specificity. Discussions on platforms like ResearchGate frequently highlight challenges in scaling up its production while maintaining cost-efficiency—a pain point addressed by innovations in continuous flow chemistry.

In the flavor and fragrance sector, the compound’s subtle woody and sweet notes have prompted investigations into its use as a synthetic aroma enhancer. Its low toxicity profile, as evidenced by preliminary OECD guideline tests, positions it favorably against traditional volatile organic compounds (VOCs). This aligns with consumer demand for clean-label ingredients, a dominant theme in cosmetic chemistry searches.

Future research directions for CAS No. 1202882-89-0 may focus on its structure-activity relationships (SAR) in medicinal chemistry, particularly for CNS-targeting therapeutics. Its dioxane backbone resembles motifs found in neuromodulators, sparking hypotheses about its derivatization potential. Collaborative studies between computational chemists and experimentalists could unlock novel applications, leveraging tools like molecular docking and QSAR modeling.

For laboratories handling this compound, proper storage conditions—such as inert atmospheres and moisture-resistant packaging—are essential to preserve its integrity. Safety data sheets (SDS) emphasize standard organic handling protocols, though its classification as non-hazardous under GHS criteria simplifies logistics. These practical insights are frequently queried in chemical procurement databases and laboratory management forums.

In summary, rac-(2R,5S)-5-methyl-1,4-dioxan-2-ylmethanol exemplifies the intersection of chiral chemistry and industrial innovation. Its versatility across sectors, coupled with evolving regulatory and sustainability frameworks, ensures its relevance in both academic and commercial spheres. Ongoing studies will likely expand its utility, particularly in high-value fine chemicals and specialty materials.